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Compound of Interest

Compound Name:
3-((Dimethylamino)methyl)-5-

methylhexan-2-one

Cat. No.: B1465102 Get Quote

An In-depth Technical Guide to the Synonyms and Nomenclature of 3-
((Dimethylamino)methyl)-5-methylhexan-2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-((Dimethylamino)methyl)-5-methylhexan-2-one is a multifunctional organic compound

classified as a β-amino ketone.[1] Its structure incorporates both a tertiary amine and a ketone

functional group, bestowing upon it a versatile chemical reactivity that makes it a valuable

intermediate in various synthetic applications.[1] This compound is particularly significant in the

pharmaceutical industry as a key precursor in the synthesis of Tetrabenazine, a medication

used to treat movement disorders such as Huntington's disease.[2][3]

Given its importance, a precise understanding of its nomenclature, synonyms, and chemical

identifiers is paramount for researchers in procurement, synthesis, and regulatory

documentation. This guide provides a comprehensive overview of the compound's naming

conventions, structural properties, and relevant data, serving as an authoritative reference for

professionals in the field.
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The fundamental identity of a chemical compound is rooted in its molecular structure. All names

and identifiers ultimately refer to the specific arrangement of atoms that defines 3-
((Dimethylamino)methyl)-5-methylhexan-2-one.

The structure consists of a six-carbon hexane backbone with a ketone group at the second

carbon (an "-one"). An isobutyl group is effectively at one end of the chain (originating from the

methyl group at position 5), and a dimethylaminomethyl substituent is located at the third

carbon, adjacent to the carbonyl group.[3][4] The carbon at position 3 is a stereocenter,

meaning the compound can exist as a racemic mixture of enantiomers.[4][5]
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Parent Chain & Functional Group

Substituents hexan-2-one

3-[(dimethylamino)methyl]-5-methylhexan-2-one
5-methyl

 at C5

3-[(dimethylamino)methyl]

 at C3
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5-methyl-3-hexene-2-ketone
+ Organic Silicon Compound

Addition Reaction
(Copper-triphenylphosphine
hydride complex catalyst)

Intermediate 6

Aminomethylation
(N,N-dimethyl methylene

ammonium iodide + Lewis acid)

Crude Product

Distillation

Purified 3-((Dimethylamino)methyl)
-5-methylhexan-2-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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